Cas no 23821-37-6 (3-oxo-3-(4-pyridyl)propanenitrile)

3-oxo-3-(4-pyridyl)propanenitrile structure
23821-37-6 structure
Product Name:3-oxo-3-(4-pyridyl)propanenitrile
CAS No:23821-37-6
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD06656807
CID:52394
PubChem ID:15731535
Update Time:2025-04-18

3-oxo-3-(4-pyridyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-3-pyridin-4-yl-propionitrile
    • 3-Oxo-3-(pyridin-4-yl)propanenitrile
    • 3-oxo-3-(4-pyridinyl)propanenitrile
    • 3-Oxo-3-pyridin-4-ylpropanenitrile
    • 4-(2-Cyanoacetyl)pyridine
    • 3-Oxo-3-(pyridin-4-yl)propionitrile
    • 4-(Cyanoacetyl)pyridine
    • Isonicotinoylacetonitril
    • Beta-oxo-4-pyridinepropanenitrile
    • PubChem12108
    • isonicotinoyl-acetonitril
    • b-oxo-4-pyridinepropanenitrile
    • PPBAZOANEQPCKG-UHFFFAOYSA-N
    • 3-oxo-3-(4-pyridyl)propanenitrile
    • SBB055710
    • FD6076
    • 3-Oxo-3-(pyridin-4-
    • PS-4680
    • 3-oxo-3-(pyridin-4-yl)propanenitrile;3-Oxo-3-pyridin-4-yl-propionitrile
    • 3-OXO-3-PYRIDIN-4-ylprOPIONITRILE
    • 4-Pyridinepropanenitrile, .beta.-oxo-
    • MFCD06656807
    • DTXSID50577590
    • CS-0044003
    • SCHEMBL237747
    • SB35940
    • AKOS009305166
    • 3-oxo-3-pyridin-4-ylpropanenitrile, AldrichCPR
    • AMY21430
    • A4969
    • W-206856
    • FT-0604234
    • 23821-37-6
    • SY101520
    • MDL: MFCD06656807
    • Inchi: 1S/C8H6N2O/c9-4-1-8(11)7-2-5-10-6-3-7/h2-3,5-6H,1H2
    • InChI Key: PPBAZOANEQPCKG-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 146.04800
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 53.8

Experimental Properties

  • Density: 1.2
  • Melting Point: 95-96°C
  • Boiling Point: 335.3°C at 760 mmHg
  • Flash Point: 156.6°C
  • Refractive Index: 1.54
  • PSA: 53.75000
  • LogP: 1.17798

3-oxo-3-(4-pyridyl)propanenitrile Security Information

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3-oxo-3-(4-pyridyl)propanenitrile Production Method

3-oxo-3-(4-pyridyl)propanenitrile Related Literature

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